BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-
Bromoundecane-d3: Chemical Properties and
Stability

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B15554811

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and analytical methodologies for 1-Bromoundecane-d3. This deuterated long-chain alkyl
halide is a valuable tool in various research and development applications, particularly as an
internal standard in bioanalytical studies.

Chemical Properties

1-Bromoundecane-d3, with the CAS number 1219805-63-6, is the deuterated isotopologue of
1-bromoundecane. The deuterium labeling is typically at the terminal methyl group (position
11), resulting in the chemical formula C11H20D3Br. Below is a summary of its key chemical and
physical properties. Where specific data for the deuterated compound is not publicly available,
data for the non-deuterated analog (1-bromoundecane, CAS 693-67-4) is provided as a close
approximation.
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Property Value Reference
Molecular Formula C11H20D3Br N/A
Molecular Weight 238.22 g/mol N/A

CAS Number 1219805-63-6 [1]
Appearance Colorless to light yellow liquid [2]

o i 137-138 °C at 18 mmHg (for
Boiling Point [3]
non-deuterated)

Melting Point -9 °C (for non-deuterated) [3]
) 1.054 g/mL at 25 °C (for non-
Density [3]
deuterated)

) n20/D 1.457 (for non-
Refractive Index [3]
deuterated)

Insoluble in water; soluble in
Solubility organic solvents like ethers N/A

and alcohols.[2]

Typically >98% (Varies by
Isotopic Purity supplier, requires Certificate of  N/A

Analysis)

Stability and Storage

Proper handling and storage are crucial to maintain the chemical and isotopic integrity of 1-
Bromoundecane-d3.

Recommended Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated
area.[4] Protect from light and moisture to prevent degradation and hydrogen-deuterium (H-D)
exchange. For long-term storage, refrigeration is recommended.

Stability: 1-Bromoundecane-d3 is generally stable under normal storage conditions. However,
like other alkyl halides, it can be susceptible to degradation through nucleophilic substitution or
elimination reactions.
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Incompatibilities: Avoid contact with strong oxidizing agents and strong bases, which can lead
to vigorous reactions.[2]

Experimental Protocols

The following are detailed methodologies for key experiments related to the analysis of 1-
Bromoundecane-d3.

Quantitative Nuclear Magnetic Resonance (QNMR) for
Purity and Isotopic Enrichment Assessment

Objective: To determine the chemical purity and isotopic enrichment of 1-Bromoundecane-d3.
Instrumentation:

e High-field NMR spectrometer (e.g., 400 MHz or higher)

e High-precision 5 mm NMR tubes

Materials:

e 1-Bromoundecane-d3 sample

» High-purity internal standard (e.g., maleic acid, dimethyl sulfone) with a known certified
purity.

o Deuterated solvent (e.g., Chloroform-d, CDCI3)
Procedure:
e Sample Preparation:
o Accurately weigh approximately 5-10 mg of the internal standard into a clean, dry vial.

o Accurately weigh a suitable amount of the 1-Bromoundecane-d3 sample into the same
vial. The molar ratio of analyte to internal standard should be between 0.5 and 2.[5]
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o Add a sufficient volume of the deuterated solvent to completely dissolve the sample and
internal standard.

o Vortex or sonicate briefly to ensure homogeneity.

o Transfer the solution to an NMR tube.

e 1H NMR Data Acquisition:

o

Pulse Program: Standard single-pulse experiment.

o Relaxation Delay (d1): Set to at least 5 times the longest T1 of both the analyte and the
internal standard to ensure full relaxation. A typical starting value is 30-60 seconds.[5]

o Pulse Width: Calibrated 90° pulse.
o Acquisition Time: At least 3 seconds.[5]

o Number of Scans: Sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for
the signals being integrated.[6]

» Data Processing and Analysis:
o Apply appropriate phasing and baseline correction to the spectrum.

o Integrate a well-resolved signal from 1-Bromoundecane-d3 (e.g., the triplet
corresponding to the -CH2Br protons) and a signal from the internal standard.

o The purity of the sample can be calculated using the following formula[7]: P_sample =
(S_sample / S_std) x (N_std / N_sample) x (M_sample / M_std) x (m_std / m_sample) x
P_std Where:

P = Purity

S = Integral area

N = Number of protons for the integrated signal

M = Molecular weight
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» m=Mass
e |sotopic Enrichment:

o Isotopic enrichment is determined by comparing the integral of the residual proton signal
at the deuterated position with the integral of a non-deuterated proton signal in the
molecule.[8]
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Quantitative NMR (gNMR) experimental workflow.
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity Confirmation

Objective: To confirm the identity and assess the chemical purity of 1-Bromoundecane-d3 by
separating it from volatile impurities.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS).
e Non-polar capillary column (e.g., DB-5ms or equivalent).
Materials:

¢ 1-Bromoundecane-d3 sample

o High-purity volatile solvent (e.g., hexane or dichloromethane)
Procedure:

e Sample Preparation:

o Prepare a dilute solution of 1-Bromoundecane-d3 (e.g., 100 pg/mL) in the chosen
solvent.

e GC-MS Parameters:
o Injector: Split/splitless, operated in splitless mode.
o Injector Temperature: 250 °C.
o Oven Temperature Program:
= |nitial temperature: 50 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.

» Hold at 280 °C for 5 minutes.
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[e]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o

MS Transfer Line Temperature: 280 °C.

[¢]

lon Source Temperature: 230 °C.

[¢]

lonization Mode: Electron lonization (EI) at 70 eV.

[e]

Mass Scan Range: m/z 40-400.

e Data Analysis:

o Identify the peak corresponding to 1-Bromoundecane-d3 based on its retention time and
mass spectrum.

o The mass spectrum is expected to show a characteristic isotopic pattern for bromine (*°Br
and 81Br) and the molecular ion peak corresponding to the deuterated compound.

o Assess purity by calculating the percent area of the main peak relative to the total area of
all peaks in the chromatogram.
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GC-MS analysis workflow for 1-Bromoundecane-d3.

Reactivity and Use in Synthesis

The primary reactivity of 1-Bromoundecane-d3 is governed by the carbon-bromine bond. The
bromine atom is a good leaving group, making the molecule susceptible to nucleophilic
substitution (Sn2) reactions.[2] This allows for the introduction of various nucleophiles to

synthesize other deuterated long-chain compounds.
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A significant application is in the preparation of the corresponding Grignard reagent, undecyl-
d3-magnesium bromide, by reacting with magnesium metal in an anhydrous ether solvent. This
Grignard reagent is a powerful tool for forming new carbon-carbon bonds in organic synthesis.

1-Bromoundecane-d3

+ Mg, Ether

—_—————

’ . _ \ ‘/ \
§ Nucleophile (Nu~) SV Mg, Ether )

N———

+ Nu~

Undecyl-d3-magnesium Nucleophilic Substitution
bromide Product (R-C11H20D3)

Click to download full resolution via product page

Key reactivity pathways of 1-Bromoundecane-d3.

Applications in Drug Development

Deuterated compounds like 1-Bromoundecane-d3 are primarily used as internal standards in
quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or GC-MS.
The key advantages of using a stable isotope-labeled internal standard are:

« Similar Physicochemical Properties: It behaves almost identically to the non-deuterated
analyte during sample extraction, chromatography, and ionization, which helps to accurately
correct for matrix effects and variations in sample processing.

o Mass Difference: The mass difference allows the mass spectrometer to distinguish between
the analyte and the internal standard.

While there are no specific public records of 1-Bromoundecane-d3 being used in signaling
pathway studies, its role as an internal standard is critical in pharmacokinetic and metabolic
studies of long-chain aliphatic drug molecules or biomarkers. By enabling precise
guantification, it supports the generation of reliable data for understanding drug absorption,
distribution, metabolism, and excretion (ADME).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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